Cas no 2171706-21-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2171706-21-9
• MF: C₂₄H₁₉F₃N₂O₆
• MW: 488.412677049637
• CID: 6449130
• PubChem ID: 165542018
• Update Time: 2025-06-10

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-4,4,4-trifluorobutanoic acid
• 2171706-21-9
• EN300-1499711

• Inchi： 1S/C24H19F3N2O6/c25-24(26,27)11-19(22(31)32)28-21(30)20-18(9-10-34-20)29-23(33)35-12-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-10,17,19H,11-12H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AJAZSOYQTMLUTL-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1=C(C=CO1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 488.11952082g/mol
• Monoisotopic Mass: 488.11952082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 118Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid

Comprehensive Analysis of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171706-21-9)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171706-21-9) is a highly specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluorobutanoic acid moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched topics in chemical synthesis revolves around the use of Fmoc-protected amino acids, and this compound is no exception. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutic peptides and biomaterials. The incorporation of a trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. This aligns with current trends in AI-driven drug design, where researchers leverage computational tools to optimize molecular properties for better bioavailability and target engagement.

In the context of green chemistry, the synthesis and application of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid raise questions about sustainable manufacturing practices. Researchers are exploring catalyst-free reactions and biodegradable solvents to minimize environmental impact, a topic frequently searched in academic databases and industry forums. Additionally, the compound's furanyl and carboxamide functionalities make it a candidate for studying hydrogen bonding interactions and molecular recognition, key themes in supramolecular chemistry.

The versatility of this compound extends to proteomics and chemical biology, where it can serve as a fluorescent probe or linker for protein labeling. With the rise of personalized medicine, there is heightened interest in biomarker detection and diagnostic tools, areas where fluorinated compounds like this one play a pivotal role. Its CAS No. 2171706-21-9 is often queried in patent databases, reflecting its commercial potential in biotech innovations.

From a structural perspective, the compound's furan-2-ylformamido segment contributes to its rigidity and planarity, properties that influence its binding affinity in enzyme-substrate complexes. This is particularly relevant in the design of inhibitors for disease-related proteins, a hot topic in COVID-19 research and oncology. The trifluorobutanoic acid tail also offers electronic effects that can modulate receptor interactions, a feature explored in GPCR-targeted drugs.

In summary, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-4,4,4-trifluorobutanoic acid (CAS No. 2171706-21-9) exemplifies the intersection of advanced organic synthesis and cutting-edge therapeutics. Its multifaceted applications—from peptide engineering to molecular imaging—make it a compound of enduring interest in both academic and industrial settings. As the scientific community continues to prioritize innovation and sustainability, this molecule is poised to remain at the forefront of chemical research.